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Introduction

4-1sopropylanisole, also known as p-isopropylanisole or 4-methoxycumene, is an aromatic
organic compound with the chemical formula C10H140.[1][2] It is a colorless liquid characterized
by a methoxy group and an isopropyl group attached to a benzene ring.[1][2] While recognized
for its distinct aromatic properties, a comprehensive understanding of its olfactory
characteristics is essential for its application in fragrance, flavor, and research settings. This
technical guide provides an in-depth analysis of the olfactory properties of 4-isopropylanisole,
including its sensory profile, and explores the methodologies used to evaluate such
compounds.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 4-isopropylanisole is
crucial for interpreting its olfactory characteristics.
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Property Value Reference
Molecular Formula C10H140 [1112]
Molecular Weight 150.22 g/mol [1][2]

CAS Number 4132-48-3 [11[2]
Appearance Colorless liquid [2]

Boiling Point 210 °C [3]

Density 0.935 g/mL at 25 °C [3]
Refractive Index 1.504 at 20 °C [3]
Solubility Sparingly soluble in water [2]

Olfactory Properties: A Qualitative and Quantitative
Overview

The scent of 4-isopropylanisole is generally described as having a "sweet, fruity" character.[2]
This qualitative description provides a basic understanding of its aroma profile. However, for
scientific and commercial applications, a more detailed and quantitative assessment is
necessary.

Sensory Panel Evaluation

At present, detailed quantitative sensory panel data for 4-isopropylanisole is not readily
available in the public domain. Sensory panels, composed of trained assessors, are the gold
standard for characterizing the specific attributes of an odorant. Such an evaluation would
typically involve rating the intensity of various descriptors (e.g., sweet, fruity, anise, green,
woody) on a standardized scale. This methodology allows for the creation of a comprehensive
sensory profile, or "odor fingerprint,” of the compound.

Odor Threshold

The odor detection threshold is the minimum concentration of a substance that can be detected
by the human sense of smell. Specific odor threshold values for 4-isopropylanisole have not
been identified in the available literature. The determination of this value is critical for
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understanding the potency of the odorant and its potential impact in a given application.
Standardized methods, such as those outlined by ASTM E679, are typically employed for this
purpose, often utilizing dynamic olfactometry.

Use in Fragrance and Flavor Industries

There is conflicting information regarding the use of 4-isopropylanisole in the fragrance
industry. While some sources state that it is commonly used as a fragrance ingredient in
various products, another industry database indicates it is "not for fragrance use."[2][4] Further
investigation into regulatory listings, such as those from the International Fragrance Association
(IFRA) and the Flavor and Extract Manufacturers Association (FEMA), is required to clarify its
official status and any restrictions on its use. The compound is not currently listed as a FEMA
GRAS (Generally Recognized as Safe) substance.

Experimental Protocols for Olfactory Analysis

To generate the quantitative data necessary for a complete olfactory profile of 4-
isopropylanisole, several established experimental protocols would be employed.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with human sensory perception. As the individual volatile compounds of a sample elute from
the GC column, they are split into two paths: one leading to a standard detector (like a mass
spectrometer for identification) and the other to a sniffing port where a trained analyst can
detect and describe the odor of each component. This method is invaluable for identifying the
specific aroma-active compounds in a complex mixture and characterizing their individual scent
profiles.

Conceptual Workflow for GC-O Analysis of 4-Isopropylanisole:
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Caption: Conceptual workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Protocol

A descriptive sensory analysis would be conducted with a panel of 8-12 trained assessors. The
panelists would be presented with diluted samples of 4-isopropylanisole in a controlled
environment. They would then rate the intensity of a pre-determined set of odor descriptors on
a line scale.

Logical Flow of a Sensory Panel Evaluation:
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Caption: Logical flow diagram for a descriptive sensory panel evaluation.

Olfactory Signaling Pathway

The perception of 4-isopropylanisole begins with its interaction with olfactory receptors (ORS)
located on the cilia of olfactory sensory neurons in the nasal epithelium. While the specific ORs
that bind to 4-isopropylanisole have not yet been definitively identified, research on related
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anisole derivatives can provide insights. The binding of an odorant molecule to its cognate OR
initiates a G-protein coupled signaling cascade.
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Caption: A simplified diagram of the olfactory signal transduction pathway.

Conclusion and Future Directions

4-lIsopropylanisole possesses a generally pleasant "sweet, fruity” aroma. However, a
significant gap exists in the scientific literature regarding its quantitative olfactory properties. To
fully characterize this compound for research and commercial purposes, further studies are
imperative. These should include the determination of its odor detection threshold,
comprehensive sensory panel evaluations to create a detailed odor profile, and GC-O analysis
to confirm its aroma-active nature. Additionally, research aimed at identifying the specific
olfactory receptors that interact with 4-isopropylanisole will provide valuable insights into the
molecular basis of its perception. Clarification of its regulatory status for use in fragrance
applications is also a critical next step.

Need Custom Synthesis?
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 To cite this document: BenchChem. [Olfactory Profile of 4-Isopropylanisole: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583350#olfactory-properties-of-4-isopropylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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